Cas no 54108-76-8 (1,3-Isobenzofurandione,4-(1-methylethyl)-(9CI))
54108-76-8 structure
Product Name:1,3-Isobenzofurandione,4-(1-methylethyl)-(9CI)
CAS No:54108-76-8
MF:C11H10O3
MW:190.195303440094
CID:939748
PubChem ID:45117224
Update Time:2024-02-29
1,3-Isobenzofurandione,4-(1-methylethyl)-(9CI) Chemical and Physical Properties
Names and Identifiers
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- 1,3-Isobenzofurandione,4-(1-methylethyl)-(9CI)
- 1,3-Isobenzofurandione, 4-(1-methylethyl)-
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- Inchi: 1S/C11H10O3/c1-6(2)7-4-3-5-8-9(7)11(13)14-10(8)12/h3-6H,1-2H3
- InChI Key: AAPZMJNYFJUWHR-UHFFFAOYSA-N
- SMILES: C1(=O)C2=C(C(C(C)C)=CC=C2)C(=O)O1
Computed Properties
- Exact Mass: 190.062994177g/mol
- Monoisotopic Mass: 190.062994177g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 270
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 43.4Ų
1,3-Isobenzofurandione,4-(1-methylethyl)-(9CI) Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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